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Compound of Interest

Compound Name: Direct Yellow 127

Cat. No.: B1175054 Get Quote

Notice of Limited Data Availability

A comprehensive review of scientific literature and technical data sources reveals a significant

lack of publicly available information regarding the specific fluorescent characteristics of Direct
Yellow 127 (CAS No. 12222-68-3). While this dye is identified as a single azo class compound

used primarily in the paper industry, detailed quantitative data on its photophysical properties,

such as excitation and emission spectra, quantum yield, and fluorescence lifetime, are not

readily accessible in published research.[1][2]

The scientific community has, however, conducted detailed studies on a similarly named

compound, Direct Yellow 27. It is crucial to note that Direct Yellow 27 is a chemically distinct

entity and the following data should not be attributed to Direct Yellow 127.

This guide will proceed to detail the fluorescent characteristics of Direct Yellow 27 as a

potential reference, with the explicit understanding that this information may not be

representative of Direct Yellow 127.

Fluorescent Properties of Direct Yellow 27
Direct Yellow 27 is a mono-azo dye that exhibits notable fluorescent properties, which have

been characterized in various solvents. Its fluorescence is influenced by the polarity of the

solvent environment.
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The following table summarizes the key fluorescent properties of Direct Yellow 27 in different

solvents.

Solvent
Excitation
Max (nm)

Emission
Max (nm)

Stokes Shift
(nm)

Quantum
Yield (Φf)

Fluorescen
ce Lifetime
(τ) (ns)

Water 287 355.84 68.84 0.41 6.8

DMSO 284 - - 0.70 12.18

Methanol - - - 0.41 -

Data compiled from a study by B. Bisht et al.

Solvatochromism
The emission peak of Direct Yellow 27 has been observed to undergo a slight redshift as the

polarity of the solvent increases. This phenomenon, known as solvatochromism, suggests a

change in the dipole moment of the molecule upon excitation.

Experimental Protocols
The characterization of Direct Yellow 27's fluorescent properties involved standard

spectroscopic techniques.

Steady-State Fluorescence Spectroscopy
Objective: To determine the excitation and emission spectra, and the fluorescence quantum

yield.

Methodology:

Solutions of Direct Yellow 27 were prepared in various polar protic and polar aprotic solvents

at concentrations of 10 µM and 100 µM.

UV-Vis absorption spectra were recorded to determine the absorption maxima.
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Fluorescence emission spectra were recorded by exciting the sample at a specific

wavelength (e.g., 284 nm using an LED source).

The fluorescence quantum yield (Φf) was calculated relative to a standard fluorophore with a

known quantum yield. The study cited a decrease in quantum yield from 0.70 in DMSO to

0.41 in methanol.

Time-Resolved Fluorescence Spectroscopy
Objective: To measure the excited-state lifetime of the fluorophore.

Methodology:

Time-domain measurements were performed on the prepared solutions of Direct Yellow 27.

The fluorescence decay profiles were recorded following excitation with a pulsed light

source.

The decay data was fitted to an exponential function to determine the fluorescence lifetime

(τ). The lifetime was determined to be 12.18 ns in DMSO and 6.8 ns in water at a

concentration of 100 µM.

Visualizing Experimental Workflow
The general workflow for characterizing the fluorescent properties of a dye like Direct Yellow 27

can be visualized as follows:
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A generalized workflow for the photophysical characterization of a fluorescent dye.

In conclusion, while a detailed technical guide on the fluorescent characteristics of Direct
Yellow 127 cannot be provided due to a lack of available data, the analysis of the related

compound, Direct Yellow 27, offers valuable insight into the potential photophysical behavior of

this class of dyes. Further experimental investigation is required to characterize Direct Yellow
127 specifically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. worlddyevariety.com [worlddyevariety.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1175054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1175054?utm_src=pdf-body
https://www.benchchem.com/product/b1175054?utm_src=pdf-body
https://www.benchchem.com/product/b1175054?utm_src=pdf-body
https://www.benchchem.com/product/b1175054?utm_src=pdf-body
https://www.benchchem.com/product/b1175054?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/269036483_Spectroscopic_Studies_of_Fluorescent_Azo_Dye-Direct_Yellow_27_in_aqueous_solutions
http://www.worlddyevariety.com/direct-dyes/direct-yellow-127.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Fluorescent Characteristics of Direct Yellow 127: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175054#direct-yellow-127-fluorescent-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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